Cas no 1805535-24-3 (Methyl 6-(aminomethyl)-4-(difluoromethyl)-3-fluoropyridine-2-carboxylate)

• Product Name: Methyl 6-(aminomethyl)-4-(difluoromethyl)-3-fluoropyridine-2-carboxylate
• CAS No: 1805535-24-3
• MF: C₉H₉F₃N₂O₂
• MW: 234.175172567368
• CID: 4885227
• Update Time: 2025-05-21

Methyl 6-(aminomethyl)-4-(difluoromethyl)-3-fluoropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(aminomethyl)-4-(difluoromethyl)-3-fluoropyridine-2-carboxylate

• Inchi： 1S/C9H9F3N2O2/c1-16-9(15)7-6(10)5(8(11)12)2-4(3-13)14-7/h2,8H,3,13H2,1H3
• InChI Key： LJAASEHAMNGGNJ-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OC)N=C(CN)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 0.7
• Topological Polar Surface Area: 65.2

Additional information on Methyl 6-(aminomethyl)-4-(difluoromethyl)-3-fluoropyridine-2-carboxylate

Methyl 6-(aminomethyl)-4-(difluoromethyl)-3-fluoropyridine-2-carboxylate

Methyl 6-(aminomethyl)-4-(difluoromethyl)-3-fluoropyridine-2-carboxylate, with CAS No. 1805535-24-3, is a novel organic compound that has garnered significant attention in the field of chemical synthesis and materials science. This compound is characterized by its unique structural features, including a pyridine ring substituted with various functional groups such as a methyl ester, an amino group, and fluorinated substituents. The presence of these groups imparts distinctive chemical and physical properties to the molecule, making it a promising candidate for applications in pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of this compound as a building block for constructing bioactive molecules. Researchers have demonstrated that the substitution pattern of the pyridine ring allows for facile functionalization, enabling the creation of diverse derivatives with tailored biological activities. For instance, the amino group at position 6 can serve as a site for further modification, such as coupling reactions or cyclization processes, leading to the formation of complex molecular architectures.

The fluorinated substituents at positions 3 and 4 play a crucial role in modulating the electronic properties of the molecule. Fluorine atoms are known for their strong electronegativity and ability to enhance molecular stability. These features make Methyl 6-(aminomethyl)-4-(difluoromethyl)-3-fluoropyridine-2-carboxylate an attractive candidate for applications in drug design, where fine-tuning of electronic properties is essential for achieving desired pharmacokinetic profiles.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic aromatic substitution and subsequent functionalization steps. The methyl ester group at position 2 serves as an activating group, facilitating nucleophilic attack at specific positions on the pyridine ring. This approach has been optimized in recent studies to achieve high yields and excellent purity levels.

From an environmental perspective, Methyl 6-(aminomethyl)-4-(difluoromethyl)-3-fluoropyridine-2-carboxylate exhibits favorable biodegradation characteristics under controlled conditions. This makes it a sustainable choice for use in industrial applications where eco-friendliness is a priority.

Looking ahead, ongoing research is focused on exploring the potential of this compound in advanced materials science. Its unique combination of functional groups makes it a versatile platform for designing materials with tailored optical, electronic, or mechanical properties.